Cas no 23443-12-1 (9-methyl-pyrido1,2-apyrimidin-4-one)

• Product Name: 9-methyl-pyrido1,2-apyrimidin-4-one
• CAS No: 23443-12-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1419141
• Update Time: 2025-05-19

9-methyl-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 9-methyl-
• 9-methylpyrido[1,2-a]pyrimidin-4-one
• 9-methyl-pyrido1,2-apyrimidin-4-one

• Inchi： 1S/C9H8N2O/c1-7-3-2-6-11-8(12)4-5-10-9(7)11/h2-6H,1H3
• InChI Key： GVWDJYRYKJRTII-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2C(C)=CC=CN21

Computed Properties

• Exact Mass: 160.06374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 9-methyl-pyrido1,2-apyrimidin-4-one

Introduction to 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One (CAS No. 23443-12-1)

9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One (CAS No. 23443-12-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido-pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The chemical structure of 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One consists of a pyrido-pyrimidine core with a methyl group at the 9-position. This specific substitution pattern contributes to the compound's stability and enhances its biological activity. The pyrido-pyrimidine scaffold is a privileged structure in drug discovery, often serving as a lead compound for the development of novel therapeutics.

Recent studies have highlighted the potential of 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C. The mechanism of action is believed to involve the inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One could be a valuable candidate for the development of novel anticancer drugs.

The anti-inflammatory properties of 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One have also been explored. Research indicates that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In terms of pharmacokinetics, 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One has shown favorable properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration. These characteristics are crucial for the development of effective therapeutic agents.

The safety profile of 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One has been evaluated in preclinical studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 9-Methyl-Pyrido[1,2-a]Pyrimidin-4-One (CAS No. 23443-12-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.